Cobalt, trinitrato-

Specification

• CAS No.: 19395-02-9
• Molecular Formula: CoH3N3O9
• Molecular Weight: 247.97 g/mol
• IUPAC Name: cobalt;nitric acid
• Standard InChI: InChI=1S/Co.3HNO3/c;3*2-1(3)4/h;3*(H,2,3,4)
• Standard InChI Key: QSQUFRGBXGXOHF-UHFFFAOYSA-N
• SMILES: [N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[Co]
• Canonical SMILES: [N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[Co]

Introduction

Basic Properties and Identification

Cobalt, trinitrato- is identified by its chemical formula CoN₃O₉, though it is sometimes represented as CoH₃N₃O₉ in certain databases. The compound is registered under CAS Registry Number 19395-02-9 and possesses distinctive physical and chemical properties that differentiate it from other cobalt compounds.

Table 1: Basic Identification Parameters of Cobalt, trinitrato-

Parameter	Value
Chemical Formula	CoN₃O₉
Alternative Formula	CoH₃N₃O₉
CAS Registry Number	19395-02-9
Molecular Weight	244.9479 g/mol
Alternative Molecular Weight	247.97 g/mol
InChI	InChI=1S/Co.3HNO3/c;32-1(3)4/h;3(H,2,3,4)
InChIKey	QSQUFRGBXGXOHF-UHFFFAOYSA-N
SMILES	N+(O)[O-].N+(O)[O-].N+(O)[O-].[Co]

Electronic Structure and Physical Properties

The electronic structure of Cobalt, trinitrato- features the cobalt atom in a high oxidation state (+3), which significantly influences its stability and reactivity. This configuration contributes to its distinctive spectroscopic properties and chemical behavior.

Ionization Energy

Photoelectron spectroscopy studies have determined the ionization energy of Cobalt, trinitrato- to be 10.79 ± 0.03 eV (vertical value). This measurement provides valuable insights into the electronic structure and bonding characteristics of the compound.

Chemical Reactivity

Cobalt, trinitrato- demonstrates versatile chemical behavior, participating in various reaction types that highlight its utility in synthetic chemistry and catalysis.

Oxidation-Reduction Behavior

The compound can undergo both oxidation and reduction reactions:

• Oxidation Reactions: Cobalt, trinitrato- can be further oxidized to form higher oxidation state compounds, although the +3 state is already relatively high for cobalt.

• Reduction Reactions: More commonly, it can be reduced to cobalt(II) compounds using appropriate reducing agents such as sodium borohydride and hydrazine.

Substitution Reactions

The nitrate ligands in Cobalt, trinitrato- can participate in substitution reactions, where they are replaced by other coordinating groups. Common ligands used in such substitution reactions include:

• Ammonia

• Ethylenediamine

• Phosphines

• Other nitrogen and oxygen-containing ligands

This substitution chemistry is fundamental to the synthesis of various cobalt coordination complexes with tailored properties.

Synthesis and Preparation Methods

Multiple synthetic routes exist for the preparation of Cobalt, trinitrato-, each offering specific advantages depending on the intended application.

Laboratory Synthesis

The most common synthetic approach involves the reaction of cobalt(II) compounds with nitric acid followed by an oxidation step:

• Dissolution of cobalt(II) hydroxide or cobalt(II) carbonate in nitric acid

• Controlled oxidation to achieve the cobalt(III) oxidation state

• Crystallization to obtain the pure compound

The reaction conditions, including temperature and concentration of nitric acid, must be carefully controlled to ensure complete reaction and formation of the desired product.

Industrial Production

Industrial-scale production typically follows similar principles but with modifications to optimize yield and purity:

• Reaction of cobalt metal or cobalt oxide with concentrated nitric acid

• Purification steps to remove impurities

• Crystallization to obtain high-purity Cobalt, trinitrato-

These production methods are designed to maximize efficiency while minimizing waste and environmental impact.

Applications in Research and Industry

Cobalt, trinitrato- serves multiple purposes across various scientific and industrial domains.

Catalysis Applications

The compound functions as a precursor for catalysts in various chemical processes, particularly in organic synthesis and industrial applications. Its catalytic activity is derived from the cobalt center's ability to facilitate electron transfer processes.

Research by Mohammad et al. (2021) investigated the direct reduction of cobalt nitrate for the preparation of promoted Co/Al₂O₃ catalysts for Fischer-Tropsch synthesis, demonstrating the utility of cobalt nitrate compounds in catalyst development.

Materials Science

In materials science, Cobalt, trinitrato- serves as a building block for developing new materials with specific physical and chemical properties. The compound's coordination chemistry allows for the design of materials with tailored characteristics.

Biomedical Research

The compound has been explored for potential applications in biomedical research, although its direct biological effects require further investigation. Some studies suggest interactions with biomolecules that could be leveraged for medical purposes, particularly in imaging techniques and drug delivery systems.

Comparative Analysis with Related Compounds

Understanding the similarities and differences between Cobalt, trinitrato- and related compounds provides valuable context for its chemical behavior and applications.

Comparison with Cobalt(II) Nitrate

Cobalt(II) nitrate (Co(NO₃)₂) represents a lower oxidation state of cobalt and exhibits different properties:

Table 2: Comparison between Cobalt(III) and Cobalt(II) Nitrates

Property	Cobalt, trinitrato- (Co(NO₃)₃)	Cobalt(II) Nitrate (Co(NO₃)₂)
Oxidation State	Co³⁺	Co²⁺
Stability	Less common, requires stabilization	More stable, commonly available
Color	Variable depending on coordination	Typically red in hydrated form
Redox Behavior	Stronger oxidizing agent	Milder oxidizing agent
Typical Applications	Specialized catalysis, research	Pigments, catalyst preparation, electroplating
Toxicity	Limited data available	Toxic to aquatic life, potential carcinogen

Cobalt(II) nitrate is widely used in industry for various applications including plating agents, surface treatment, agricultural chemicals, and as process regulators and intermediates. Production data indicates annual U.S. production between 1-10 million pounds during 2016-2019.

Comparison with Other Transition Metal Nitrates

Table 3: Properties of Various Transition Metal Nitrates

Compound	Oxidation State	Coordination Geometry	Notable Properties
Cobalt, trinitrato-	Co³⁺	Variable	Strong oxidizing agent, specialized applications
Iron(III) Nitrate	Fe³⁺	Non-coordinated ionic solid	Less redox-active than Co³⁺, used as oxidizing agent in organic synthesis
Nickel(II) Nitrate	Ni²⁺	Similar to Co²⁺ but with smaller ionic radius	Different electronic and magnetic properties

Recent Research Developments

Several recent studies have expanded our understanding of cobalt nitrate compounds and their applications.

Photoswitchable Cobalt(III) Complexes

Deresz et al. (2022) reported a groundbreaking discovery of an optically reversible room-temperature solid-state cobalt(III) complex. They demonstrated that the trinitro cobalt complex [Co(3,3′-diamino-N-methylpropanediamine)(NO₂)₃] is photoswitchable at room temperature, with a maximum nitro-to-nitrito conversion reaching approximately 55%.

This research represents a significant advancement as most previously reported photoswitchable transition-metal nitro complexes required low temperatures (below 240 K) to exhibit photoinduced linkage isomerism. The transformation in this complex can be triggered optically in both directions using 470 nm and 570-660 nm LED light, respectively.

Synthesis of Cobalt Oxide Nanoparticles

Research by Hedayati et al. (2019) optimized the synthesis of cobalt oxide nanoparticles with antibacterial properties using cobalt nitrate as a precursor. The study employed the Taguchi method to design nine experiments evaluating the effect of cobalt nitrate concentration, KOH concentration, and stirring time on the antibacterial activity of the synthesized nanoparticles.

The results indicated that all three factors affected the antibacterial properties, with the best activity observed when using cobalt nitrate at 0.6 M, KOH at 2M, and a stirring time of 60 minutes. The resulting cobalt oxide nanoparticles had a size of 24 nm and a proper spinel structure, showing optimal antibacterial properties that could be utilized in the fabrication of dental and medical equipment.

Table 4: Experimental Conditions and Results in Cobalt Oxide Nanoparticle Synthesis

Experiment	Cobalt nitrate (M)	KOH (M)	Stirring time (min)	Bacterial survival (Log 10 CFU/ml) for Gram-positive	Bacterial survival (Log 10 CFU/ml) for Gram-negative
1	0.2	1	30	6.42	6.76
2	0.2	2	60	5.84	6.13
3	0.2	3	90	5.10	5.32
4	0.4	1	60	5.32	5.51
5	0.4	2	90	5.60	5.71
6	0.4	3	30	4.94	5.06
7	0.6	1	90	4.40	4.75
8	0.6	2	30	4.76	4.89
9	0.6	3	60	3.72	3.97